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Compound of Interest

1,2-Dipalmitoyl-3-myristoyl-rac-
Compound Name:
glycerol

. Get Quote

Cat. No.: B055226

Essential Safety and Handling of 1,2-Dipalmitoyl-3-
myristoyl-rac-glycerol

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of laboratory chemicals is paramount. This guide provides essential, immediate safety
and logistical information for 1,2-Dipalmitoyl-3-myristoyl-rac-glycerol, a triacylglycerol used
in various research applications.

Chemical and Physical Properties

Property

Value

CAS Number

60138-14-9[1][2]

Molecular Formula

C49H9406[2]

Molecular Weight 779.3 g/mol [2]
Appearance Solid[2]
Storage Temperature —20°CJ3][4]

Solubility

Chloroform: 1 mg/mi[2]
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Hazard Identification and Personal Protective Equipment
(PPE)

While 1,2-Dipalmitoyl-3-myristoyl-rac-glycerol is not classified as a hazardous substance
according to the Globally Harmonized System (GHS), it is crucial to follow standard laboratory
safety protocols. One safety data sheet for a similar compound, 1,2-Dipalmitoyl-rac-glycerol,
notes that it is very toxic to aquatic organisms and may cause long-term adverse effects in the
aquatic environment.[5] Therefore, appropriate precautions should be taken to prevent
environmental release.

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Safety glasses with side-shields or chemical splash goggles should be worn.

[6][7]

o Hand Protection: Impermeable and resistant gloves, such as nitrile gloves, are
recommended.[3] Double-gloving may be considered for added protection.[8]

» Skin and Body Protection: A laboratory coat is required.[8] For tasks with a higher risk of
exposure, arm sleeves and additional body protection should be considered.[6][7]

» Respiratory Protection: Not generally required for handling small quantities in a well-
ventilated area. However, if there is a risk of generating dust, a NIOSH-certified N95
respirator or equivalent should be used.[3][6] All manipulations of the powder should ideally
be performed in a certified chemical fume hood.[8]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for maintaining a safe laboratory
environment.

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure the work area is clean and uncluttered. All necessary
PPE should be readily available and inspected for integrity.

» Weighing and Aliquoting:
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o If the compound is in powdered form, allow the container to reach room temperature
before opening to prevent condensation.[9][10]

o Handle the powder in a chemical fume hood or a ventilated enclosure to minimize
inhalation of any dust.[8] Use appropriate tools to handle the powder and avoid creating
dust.[8]

e Dissolving:
o When dissolving the lipid, slowly add the solvent to the substance.[8]

o For organic solvents, use glass or Teflon-lined containers to prevent leaching of impurities
from plastic.[8][9]

o Storage: Store the compound in a tightly sealed container at -20°C.[3][4] If dissolved in an
organic solvent, it is recommended to store it in a glass container with a Teflon-lined cap
under an inert atmosphere (e.g., argon or nitrogen).[9][10]

Disposal Plan:

As 1,2-Dipalmitoyl-3-myristoyl-rac-glycerol is not classified as hazardous, disposal
procedures for non-hazardous chemical waste should be followed.[11][12][13] However, given
the potential aquatic toxicity, direct disposal down the drain should be avoided unless explicitly
permitted by local regulations.

o Segregation: Keep this waste separate from hazardous waste to avoid unnecessary disposal
costs.[13]

o Containerization: Collect waste in a clearly labeled, leak-proof, and chemically compatible
container.[8][14] The label should include the full chemical name.

e Solid Waste: Non-contaminated solid waste, such as used weighing paper or gloves, can
typically be disposed of in the regular laboratory trash, unless institutional policies state
otherwise.[12][14]

e Liquid Waste: Solutions of the lipid should not be poured down the sink.[12][14] They should
be collected as non-hazardous chemical waste.
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» Final Disposal: Contact your institution's Environmental Health and Safety (EHS) office for
specific guidance on the disposal of non-hazardous chemical waste.[12][15] Do not dispose
of the chemical in the regular trash or down the drain without prior approval.[8][15]

Experimental Workflow

The following diagram illustrates the standard workflow for handling 1,2-Dipalmitoyl-3-
myristoyl-rac-glycerol in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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